Cas no 78448-07-4 (7H-Dibenzo[c,g]carbazol-3-ol)

7H-Dibenzo[c,g]carbazol-3-ol structure
7H-Dibenzo[c,g]carbazol-3-ol structure
Product Name:7H-Dibenzo[c,g]carbazol-3-ol
CAS No:78448-07-4
MF:C20H13NO
MW:283.323324918747
CID:570414
PubChem ID:115088
Update Time:2025-04-19

7H-Dibenzo[c,g]carbazol-3-ol Chemical and Physical Properties

Names and Identifiers

    • 7H-Dibenzo[c,g]carbazol-3-ol
    • 3-Hydroxy-7H-dibenzo(c,g)carbazole
    • 3-Hydroxy-7H-dibenz(c,g)carbazole
    • 3-Hydroxy-7H-dibenzo[c,g]carbazole
    • 7H-Dibenzo(c,g)carbazol-3-ol
    • AC1L3GI5
    • AC1Q78ZR
    • AG-H-14782
    • CCRIS 1843
    • 3-hydroxy-7h-dibenzo{c,g)carbazole
    • DTXSID30229085
    • 78448-07-4
    • Inchi: 1S/C20H13NO/c22-14-7-8-16-13(11-14)6-10-18-20(16)19-15-4-2-1-3-12(15)5-9-17(19)21-18/h1-11,21-22H
    • InChI Key: MCCKDPWBONHUOR-UHFFFAOYSA-N
    • SMILES: OC1C=CC2=C(C=1)C=CC1=C2C2C3C=CC=CC=3C=CC=2N1

Computed Properties

  • Exact Mass: 283.1
  • Monoisotopic Mass: 283.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Exact Mass: 283.1
  • XLogP3: 5.5
  • Topological Polar Surface Area: 36Ų

Experimental Properties

  • Density: 1.398
  • Boiling Point: 605.9°C at 760 mmHg
  • Flash Point: 320.2°C
  • Refractive Index: 1.895
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